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Compound of Interest

Compound Name: Germanium tetrabromide
CAS No.: 13450-92-5
Cat. No.: B077289
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed guidelines and protocols for the safe handling and
experimental use of Germanium tetrabromide (GeBra). GeBra is a highly reactive, moisture-
sensitive solid that serves as a valuable precursor in the synthesis of organogermanium
compounds, as a catalyst, and in the fabrication of semiconductors and optical fibers.[1][2] Due
to its hazardous nature, strict adherence to the safety protocols outlined herein is mandatory.
This note covers physical and chemical properties, safety procedures, experimental setups,
and emergency responses.

Physical and Chemical Properties

Germanium tetrabromide is a colorless to white crystalline solid that melts near room
temperature.[3][4][5] It is soluble in many common organic solvents but reacts violently with
water.[1][6] All quantitative data is summarized in the table below for easy reference.
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Chemical Formula

GeBra

[1]3]

Germanium(IV) bromide,

Synonyms Tetrabromogermane =17
Molecular Weight 392.26 g/mol [3]
Appearance White to gray crystalline solid [31[6]
Melting Point 26.1 °C (79 °F) [4][6][8]
Boiling Point 186.5 °C (367.7 °F) [4161[8]
Density 3.13 g/mL at 25 °C [6][8]
Soluble in ethanol, ether,
Solubility toluene, benzene, carbon [1][6]

tetrachloride.

Incompatibilities

Reacts violently with water and
moisture.[1] Incompatible with

strong oxidizing agents.[2][6]

[11(2]61e]

Safety and Handling Precautions

Germanium tetrabromide is classified as corrosive and causes severe skin burns and eye
damage.[1] It is extremely sensitive to moisture and will react with water in the air to release
corrosive hydrogen bromide gas.[1] Therefore, all handling must be performed under an inert
atmosphere (e.g., argon or nitrogen) in a glovebox or using Schilenk line techniques.

2.1 Engineering Controls

o Fume Hood: Always handle sealed containers of GeBra inside a certified chemical fume
hood to contain any potential vapor release.[1]

 Inert Atmosphere: All transfers and manipulations of GeBra must be conducted in a glovebox
or using a Schlenk line with an inert atmosphere (nitrogen or argon).[8] This is critical to
prevent hydrolysis.[1]
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o Safety Equipment: An emergency eyewash station and safety shower must be immediately
accessible in the work area.[1]

2.2 Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[1] Contact
lenses should not be worn.[1]

e Hand Protection: Use neoprene or nitrile rubber gloves.[1] Check for tears or holes before
use.

» Body Protection: A flame-resistant lab coat and appropriate protective clothing should be
worn.[1]

o Respiratory Protection: For operations where dust or vapor inhalation may occur, a NIOSH-
certified respirator with the appropriate cartridges is required.[1]

2.3 Storage

Store containers in a cool, dry, well-ventilated area, away from water and moisture.[1][2]

The recommended storage temperature is 2-8°C under an inert gas.[8]

Containers must be kept tightly closed.[1]

Store in a locked, corrosive-compatible cabinet.[2][10]

Experimental Protocols

3.1 General Protocol for Handling GeBra in an Inert Atmosphere

This protocol describes the standard procedure for safely transferring GeBra from its storage
container to a reaction vessel inside a glovebox.

o Preparation: Ensure the glovebox antechamber has been properly purged and the
atmosphere is inert (<1 ppm Oz, <1 ppm H20). Place the sealed GeBra container, a clean
reaction flask, spatula, and weigh boat inside the antechamber.
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o Transfer to Glovebox: Cycle the antechamber as per the glovebox operating procedure.
Transfer all items into the main chamber.

o Equilibration: Allow the GeBra container to thermally equilibrate to the glovebox temperature
for at least 30 minutes to prevent pressure changes upon opening.

e Weighing and Transfer: Carefully open the GeBra container. Using a clean spatula, weigh the
desired amount of the solid onto the weigh boat.

e Charging the Vessel: Transfer the weighed GeBra into the reaction flask.

e Sealing: Securely seal the reaction flask with a septum or ground glass stopper. Tightly
reseal the main GeBra container.

 Removal from Glovebox: The sealed reaction flask can now be removed from the glovebox
for use on a Schlenk line if needed. Place the main GeBra container back into storage
following proper procedure.

3.2 Protocol for Use as a Precursor in Synthesis (Example: Grignard Reaction)

This protocol provides a general method for using GeBra as an electrophile in a reaction with a
Grignard reagent to form a new carbon-germanium bond.

o Apparatus Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a
magnetic stir bar, a condenser, and a rubber septum under a positive pressure of argon.

e Solvent Addition: Add anhydrous diethyl ether via cannula transfer to the reaction flask. Cool
the flask to 0°C in an ice bath.

o Reagent Preparation: In a separate Schlenk flask, dissolve the required amount of GeBra in
anhydrous diethyl ether under argon, following the handling protocol in section 3.1.

» Addition of GeBra: Slowly add the GeBra solution to the stirred Grignard reagent in the
reaction flask via cannula. Maintain the temperature at 0°C. An exothermic reaction may be
observed.
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» Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir for 12-24 hours, monitoring by TLC or GC-MS.

e Quenching: Cool the reaction mixture back to 0°C and slowly quench by adding a saturated
agueous solution of ammonium chloride. Caution: This step can be highly exothermic and
will produce HBr gas. Ensure the reaction is performed in a well-ventilated fume hood.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times
with diethyl ether.

e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude
product.

« Purification: Purify the product using appropriate techniques such as column
chromatography or distillation.

Visualizations: Workflows and Reactivity
4.1 Experimental Workflow for Handling Germanium Tetrabromide

The following diagram outlines the decision-making process and necessary steps for safely
handling GeBra from storage to experimental use.
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Caption: Safe handling workflow for Germanium Tetrabromide.
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4.2 Primary Reactivity Hazard: Hydrolysis

GeBra reacts readily with water, including atmospheric moisture, to produce germanium dioxide
and corrosive hydrogen bromide gas. This reaction underscores the necessity of handling the
compound under strictly anhydrous conditions.

GeBr4 2 H20

(Germanium Tetrabromide) (Water/Moisture)

reaccion

GeO2 4 HBr

(Germanium Dioxide) (Hydrogen Bromide Gas)

Click to download full resolution via product page

Caption: Hydrolysis reaction of Germanium Tetrabromide.

Spill, Emergency, and Waste Disposal Procedures

5.1 Spill Response

Evacuate the area and alert personnel.

o Wear full PPE, including respiratory protection.

* Do not use water to clean the spill.[1][9]

+ Cover the spill with a dry, inert absorbent material like sand or vermiculite.

+ Carefully sweep the material into a labeled, dry, sealable container for hazardous waste.[1]

* Ventilate the area and wash the spill site with a suitable solvent (e.g., toluene) followed by
soap and water once all material is collected.
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5.2 First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible.[1] Seek immediate medical attention.[1][7]

o Skin Contact: Immediately remove all contaminated clothing.[1] Rinse skin with copious
amounts of water for at least 15 minutes.[1] Seek immediate medical attention.[7]

e Inhalation: Move the victim to fresh air and keep them at rest.[1] If breathing is difficult,
provide oxygen. Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[7] Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.[7]

5.3 Waste Disposal

» All waste containing GeBra or its byproducts must be collected in a designated, labeled
hazardous waste container.

» Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose
of it into the sewer system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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